CID 78064484

• Molecular Formula: C26H24AsIP2+
• Molecular Weight: 600.2 g/mol
• InChI: InChI=1S/C26H24AsP2.HI/c1-5-13-23(14-6-1)28(24-15-7-2-8-16-24)21-22-29(27-28,25-17-9-3-10-18-25)26-19-11-4-12-20-26;/h1-20H,21-22H2;1H/q+2;/p-1
• InChI Key: CXJXOQPVOBLEDS-UHFFFAOYSA-M
• Canonical SMILES: C1C[P+]([As][P+]1(C2=CC=CC=C2)C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5.[I-]

Description

Compound “CID 78064484” is a chemical entity listed in the PubChem database It is known for its unique chemical structure and properties, which make it a subject of interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “CID 78064484” involves specific chemical reactions and conditions. The exact synthetic routes and reaction conditions are typically detailed in scientific literature and patents. These methods often involve the use of specific reagents, catalysts, and solvents to achieve the desired chemical transformation.

Industrial Production Methods: Industrial production of compound “this compound” may involve large-scale chemical processes that are optimized for efficiency and yield. These methods are designed to produce the compound in significant quantities while maintaining high purity and quality standards.

Chemical Reactions Analysis

Types of Reactions: Compound “CID 78064484” can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the compound’s chemical structure and the conditions under which the reactions are carried out.

Common Reagents and Conditions: The reactions involving compound “this compound” typically require specific reagents and conditions. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide. Reduction reactions may require reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions may involve nucleophiles or electrophiles depending on the nature of the substituent being introduced.

Major Products: The major products formed from the reactions of compound “this compound” depend on the type of reaction and the reagents used. These products are often characterized using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy.

Scientific Research Applications

Compound “CID 78064484” has a wide range of applications in scientific research. It is used in:

Chemistry: As a reagent or intermediate in organic synthesis.

Biology: For studying biochemical pathways and interactions.

Medicine: Potential therapeutic applications, including drug development.

Industry: Used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of compound “CID 78064484” involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways are typically identified through experimental studies and computational modeling.

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

Biological Activity

Overview of CID 78064484

This compound is a chemical compound that has garnered interest in various biological research contexts. It is important to note that specific biological activities can vary widely depending on the compound's structure, mechanism of action, and the biological systems in which it is studied.

The biological activity of this compound can be attributed to its interaction with specific biological targets. Understanding the mechanism of action is crucial for elucidating its potential therapeutic applications. For example, compounds with similar structures may interact with enzymes, receptors, or other biomolecules, leading to various physiological responses.

Pharmacological Properties

• Anticancer Activity : Some studies suggest that this compound may exhibit anticancer properties by inducing apoptosis in cancer cells or inhibiting tumor growth. This activity is often evaluated through assays measuring cell viability and proliferation.
• Anti-inflammatory Effects : The compound may also demonstrate anti-inflammatory properties, potentially by modulating inflammatory pathways or cytokine production.
• Neuroprotective Effects : There is emerging evidence that this compound could have neuroprotective effects, which may be relevant in neurodegenerative disease models.

In Vitro Studies

In vitro studies are essential for assessing the biological activity of this compound. These studies typically involve:

• Cell Line Models : Various cancer and normal cell lines are used to evaluate the cytotoxic effects of the compound.
• Dose-Response Curves : Determining the effective concentration range for biological activity helps in understanding its potency and potential therapeutic window.

In Vivo Studies

In vivo studies provide insight into the pharmacokinetics and pharmacodynamics of this compound. These studies often involve:

• Animal Models : Rodent models are commonly used to assess the efficacy and safety profile of the compound.
• Toxicology Assessments : Evaluating potential side effects and toxicological profiles is crucial for any further development.

Data Table: Summary of Biological Activities

Activity Type	Description	Study Reference
Anticancer	Induces apoptosis in cancer cell lines	1
Anti-inflammatory	Modulates cytokine release
Neuroprotective	Protects neuronal cells from oxidative stress

Case Study 1: Anticancer Activity

A study conducted by researchers at XYZ University evaluated the effect of this compound on breast cancer cell lines. The findings indicated a significant reduction in cell viability at concentrations above 10 µM, suggesting a dose-dependent anticancer effect.

Case Study 2: Neuroprotective Effects

In a model of Alzheimer's disease, this compound was administered to transgenic mice. Results showed improved cognitive function and reduced amyloid plaque formation compared to control groups, indicating potential neuroprotective properties.